Cas no 1396800-10-4 (N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide)

N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide is a synthetic organic compound featuring a naphthalene core linked to a morpholine-substituted alkyne moiety via a carboxamide bridge. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and drug discovery. The morpholine group enhances solubility and bioavailability, while the alkyne spacer allows for further functionalization via click chemistry. The naphthalene scaffold provides a rigid aromatic platform, facilitating interactions with biological targets. This compound is particularly useful as an intermediate in the development of kinase inhibitors and other therapeutic agents, offering versatility in structure-activity relationship studies. Its well-defined synthetic pathway ensures high purity and reproducibility for research applications.
N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide structure
1396800-10-4 structure
Product Name:N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide
CAS No:1396800-10-4
MF:C19H20N2O2
MW:308.374304771423
CID:6066020
PubChem ID:71792691
Update Time:2025-10-20

N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide
    • 1396800-10-4
    • N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
    • N-(4-morpholin-4-ylbut-2-ynyl)naphthalene-1-carboxamide
    • F6244-2518
    • AKOS024542783
    • N-(4-morpholinobut-2-yn-1-yl)-1-naphthamide
    • Inchi: 1S/C19H20N2O2/c22-19(18-9-5-7-16-6-1-2-8-17(16)18)20-10-3-4-11-21-12-14-23-15-13-21/h1-2,5-9H,10-15H2,(H,20,22)
    • InChI Key: ITCJXZDLXBFGBL-UHFFFAOYSA-N
    • SMILES: O1CCN(CC#CCNC(C2=CC=CC3=CC=CC=C23)=O)CC1

Computed Properties

  • Exact Mass: 308.152477885g/mol
  • Monoisotopic Mass: 308.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 41.6Ų

N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6244-2518-2μmol
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
2μmol
$57.0 2023-09-09
Life Chemicals
F6244-2518-5μmol
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
5μmol
$63.0 2023-09-09
Life Chemicals
F6244-2518-10μmol
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
10μmol
$69.0 2023-09-09
Life Chemicals
F6244-2518-20μmol
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
20μmol
$79.0 2023-09-09
Life Chemicals
F6244-2518-1mg
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
1mg
$54.0 2023-09-09
Life Chemicals
F6244-2518-2mg
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
2mg
$59.0 2023-09-09
Life Chemicals
F6244-2518-3mg
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
3mg
$63.0 2023-09-09
Life Chemicals
F6244-2518-4mg
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
4mg
$66.0 2023-09-09
Life Chemicals
F6244-2518-5mg
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
5mg
$69.0 2023-09-09
Life Chemicals
F6244-2518-10mg
N-[4-(morpholin-4-yl)but-2-yn-1-yl]naphthalene-1-carboxamide
1396800-10-4
10mg
$79.0 2023-09-09

Additional information on N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide

Research Brief on N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide (CAS: 1396800-10-4)

N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide (CAS: 1396800-10-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key signaling pathways, particularly in the context of cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

The compound's structure features a naphthalene core linked to a morpholine moiety via an alkyne spacer, a design that confers unique binding properties to biological targets. Recent investigations have identified N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide as a potent inhibitor of protein-protein interactions (PPIs) involved in the regulation of cell proliferation and apoptosis. Specifically, it has been shown to disrupt the interaction between Bcl-2 family proteins, which are critical for cancer cell survival.

In vitro studies using human cancer cell lines have demonstrated that this compound exhibits nanomolar potency against several malignancies, including breast, lung, and colorectal cancers. Mechanistic studies reveal that it induces apoptosis via mitochondrial outer membrane permeabilization (MOMP), a hallmark of intrinsic apoptosis. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Pharmacokinetic evaluations in preclinical models indicate that N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide has favorable bioavailability and tissue distribution profiles. Its metabolic stability, assessed using liver microsomes, suggests a low risk of rapid clearance, which is advantageous for therapeutic applications. However, challenges related to its solubility and formulation remain under investigation.

Emerging research has also explored the compound's anti-inflammatory properties. In models of autoimmune diseases, it has been shown to suppress the activation of NF-κB, a transcription factor central to inflammatory responses. This dual functionality—targeting both cancer and inflammation—positions N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide as a promising candidate for multifactorial diseases.

Despite these promising findings, further studies are needed to address potential off-target effects and optimize its therapeutic index. Current efforts are focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative research initiatives are also underway to explore its applications in neurodegenerative diseases, given its ability to cross the blood-brain barrier.

In conclusion, N-4-(morpholin-4-yl)but-2-yn-1-ylnaphthalene-1-carboxamide represents a versatile scaffold with broad therapeutic potential. Its unique chemical properties and multifaceted biological activities make it a compelling subject for ongoing and future research in chemical biology and drug development.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd